![molecular formula C16H17N5OS B2511140 N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide CAS No. 2196149-74-1](/img/structure/B2511140.png)
N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide
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Overview
Description
“N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide” is a complex organic compound. It’s related to a class of compounds known as systemic insecticides, which have selective activity against certain pests .
Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. Detailed molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and computational methods . The exact molecular structure of “this compound” would require further investigation.Chemical Reactions Analysis
The compound, being part of the cyanomethyl group, might participate in various chemical reactions. For instance, cyanomethyl pyridinium salts have been used in the synthesis of various heterocyclic compounds . The specific reactions involving “this compound” would need further study.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. These properties include solubility, stability, reactivity, and others . The specific physical and chemical properties of “this compound” would require further investigation.Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems. For instance, a related compound, N-cyanomethyl-2-chloroisonicotinamide, has been studied for its role in controlling rice blast disease . The exact mechanism of action for “N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide” is not clear from the available data.
Safety and Hazards
The safety and hazards of a compound depend on its physical and chemical properties. For instance, some compounds can be combustible, toxic, or cause irritation . The specific safety and hazards associated with “N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide” are not clear from the available data.
Future Directions
The future directions for research on “N-(Cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in various fields such as medicine, agriculture, and others could be explored .
Properties
IUPAC Name |
N-(cyanomethyl)-N-cyclopentyl-4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5OS/c1-11-13(23-15(20-11)14-18-8-4-9-19-14)16(22)21(10-7-17)12-5-2-3-6-12/h4,8-9,12H,2-3,5-6,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVMYDJPUIICSEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=NC=CC=N2)C(=O)N(CC#N)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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